![molecular formula C7H8N2O B010032 3-Acetylpyridine oxime CAS No. 106881-77-0](/img/structure/B10032.png)
3-Acetylpyridine oxime
Overview
Description
3-Acetylpyridine oxime, also known as 3-APO, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. This compound belongs to the class of oximes, which are organic compounds that contain a nitroso group. 3-APO is a colorless solid that is soluble in water and other organic solvents. It has a molecular formula of C6H7NO2 and a molar mass of 129.12 g/mol.
Scientific Research Applications
As a Reactivator of Acetylcholinesterase Inhibited by Organophosphate Compounds :
- Chambers, Dail, and Meek (2020) describe 3-Acetylpyridine oxime as a compound developed to reactivate acetylcholinesterase that has been inhibited by organophosphate compounds. This has significant implications in saving lives from organophosphate poisoning (Chambers, Dail, & Meek, 2020).
- According to Mercey et al. (2012), it's a potential reactivator of acetylcholinesterase inhibited by organophosphorus nerve agents, which can lead to severe health issues like seizures and respiratory arrest (Mercey et al., 2012).
Comparison with Other Reactivators :
- Horn et al. (2018) found that this compound has 10 to 34-fold higher reactivating potency compared to 4-amino-2-((diethylamino)methyl)phenol (ADOC), making it a promising candidate for designing more potent therapeutics against specific types of poisoning (Horn et al., 2018).
Versatility in Coordination Chemistry :
- Milios, Stamatatos, and Perlepes (2006) highlighted that Pyridyl oximes, a category to which this compound belongs, are versatile ligands used for various objectives in coordination chemistry, including the preparation of polynuclear complexes and mixed-metal chemistry with interesting magnetic characteristics (Milios, Stamatatos, & Perlepes, 2006).
Biocidal Properties in Biomedical Applications :
- Chauhan (2012) reported that the self-assembled resin system containing p-acetylpyridine oxime demonstrates strong biocidal properties against a variety of gram-positive and gram-negative bacteria, as well as fungi, highlighting its potential in biomedical applications (Chauhan, 2012).
In Vitro Cytotoxic Activity :
- Rubina, Abele, Belyakov, Shestakova, and Popelis (2006) found that this compound exhibits high cytotoxic activity in vitro, which could have implications in cancer research and treatment strategies (Rubina et al., 2006).
Potential in Treating Antiamoebic Conditions :
- Abid, Husain, and Azam (2005) discovered that oxime ether derivatives containing 2-acetylpyridine/2-acetylfuran, related to this compound, showed better antiamoebic activity in vitro compared to metronidazole, a standard treatment for amoebiasis (Abid, Husain, & Azam, 2005).
Future Directions
Mechanism of Action
Target of Action
3-Acetylpyridine Oxime primarily targets the 4-hydroxy-tetrahydrodipicolinate reductase in Escherichia coli . This enzyme plays a crucial role in the biosynthesis of L-lysine, L-methionine, and L-threonine from aspartate .
Mode of Action
The compound interacts with its target by serving as an electron carrier, being alternately oxidized and reduced . This interaction results in changes in the enzymatic reactions where it is involved .
Biochemical Pathways
This compound affects the biochemical pathways involving the 4-hydroxy-tetrahydrodipicolinate reductase enzyme . The downstream effects of this interaction include changes in the biosynthesis of certain amino acids .
Pharmacokinetics
It is known that the agent-specific reactivating potency of an oxime and the inhibitory potency of an organophosphorus compound are decisive for the required therapeutic oxime concentration . This indicates that the necessary oxime concentration will vary for different organophosphorus compounds .
Result of Action
The molecular and cellular effects of this compound’s action include changes in the enzymatic reactions where it serves as an electron carrier . These changes can affect the biosynthesis of certain amino acids .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the neurotoxin 3-Acetylpyridine is converted into a SARM1 allosteric activator in neurons to trigger SARM1-dependent axon degeneration and neuronal cell death . In mice, systemic treatment with 3-Acetylpyridine causes rapid SARM1-dependent death, while local application to the peripheral nerve induces SARM1-dependent axon degeneration .
Biochemical Analysis
Biochemical Properties
3-Acetylpyridine oxime is known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
The cellular effects of this compound have been studied in the context of neurotoxicity. It has been found that this compound can induce neuronal loss in certain regions of the brain, leading to behavioral motor deficits . It also appears to have an impact on cell death, inducing necrosis and apoptosis in certain conditions .
Molecular Mechanism
It has been suggested that it may be involved in the activation of SARM1, leading to SARM1-dependent NAD+ depletion, axon degeneration, and neuronal death
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has been observed to cause significant impairments in motor coordination and balance in mice over time
Dosage Effects in Animal Models
The effects of this compound appear to vary with different dosages in animal models. In mice, it has been observed that a dose more than 6.5 times that used for rats produces deficits in both balance and gait comparable to those in rats
Metabolic Pathways
It is known to be a metabolic antagonist used to decrease levels of nicotinamide in laboratory animals
Properties
IUPAC Name |
(NE)-N-(1-pyridin-3-ylethylidene)hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-6(9-10)7-3-2-4-8-5-7/h2-5,10H,1H3/b9-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSRXORUOQNNOKN-RMKNXTFCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5973-83-1 | |
Record name | Ketone, methyl 3-pyridyl, oxime | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005973831 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Acetylpyridine oxime | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72375 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanone, 1-(3-pyridinyl)-, oxime | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.998 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 3-acetylpyridine oxime in the synthesis of N-substituted amides described in the abstract?
A1: this compound serves as a crucial starting material in one of the synthetic routes described for producing the target N-substituted amides []. The process involves reacting this compound with an alkali metal alkoxide (MOR) followed by Neber rearrangement using an acid like hydrochloric acid. This generates a reaction intermediate, which is subsequently acylated to yield the desired N-substituted amide.
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